Cas no 1248399-40-7 (2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide)

• Product Name: 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide
• CAS No: 1248399-40-7
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6534842
• PubChem ID: 62139841
• Update Time: 2025-07-24

2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide
• AKOS011420176
• EN300-1140184
• 1248399-40-7

• Inchi： 1S/C11H14N4O/c1-11(13,10(12)16)7-15-9-5-3-2-4-8(9)6-14-15/h2-6H,7,13H2,1H3,(H2,12,16)
• InChI Key： BEUWAGNVDYOBFM-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN1C2C=CC=CC=2C=N1)N)N

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide

Research Brief on 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide (CAS: 1248399-40-7)

2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide (CAS: 1248399-40-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indazole moiety and amide functionality, has shown promising potential in various therapeutic applications, particularly in oncology and neurological disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

The synthesis of 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide involves a multi-step process that ensures high yield and purity, as reported in recent literature. The compound's structural features, including the indazole ring and the amide group, contribute to its bioactivity and selectivity towards specific biological targets. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further pharmacological evaluations.

Pharmacological studies have revealed that 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide exhibits potent inhibitory effects on certain kinase enzymes, which are implicated in cancer cell proliferation and survival. In vitro assays using various cancer cell lines have demonstrated its efficacy in inducing apoptosis and inhibiting cell cycle progression. These findings suggest that the compound could serve as a lead candidate for the development of new anticancer therapies, particularly for tumors with dysregulated kinase activity.

In addition to its anticancer properties, recent research has explored the compound's potential in treating neurological disorders. Preliminary studies indicate that 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide may modulate neurotransmitter systems, offering neuroprotective effects in models of neurodegenerative diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy in more complex biological systems.

The mechanism of action of 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide is currently under investigation, with several hypotheses proposed based on computational modeling and experimental data. One prevailing theory suggests that the compound interacts with specific protein domains, altering their conformational dynamics and inhibiting their function. This interaction is believed to be highly selective, minimizing off-target effects and enhancing therapeutic potential.

Despite its promising attributes, challenges remain in the development of 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic preclinical studies. Researchers are also exploring structural modifications to optimize the compound's pharmacokinetic and pharmacodynamic properties, aiming to improve its clinical applicability.

In conclusion, 2-amino-3-(1H-indazol-1-yl)-2-methylpropanamide (CAS: 1248399-40-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential in oncology and neurology, coupled with its unique structural features, makes it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in drug development.